Cas no 42969-65-3 ((R)-(+)-3-Butyn-2-ol)

(R)-(+)-3-Butyn-2-ol structure
(R)-(+)-3-Butyn-2-ol structure
Product name:(R)-(+)-3-Butyn-2-ol
CAS No:42969-65-3
MF:C4H6O
MW:70.0898413658142
MDL:MFCD00211237
CID:55643
PubChem ID:638102

(R)-(+)-3-Butyn-2-ol Chemical and Physical Properties

Names and Identifiers

    • R-3-Butyn-2-ol
    • (R)-(+)-3-Butyn-2-ol
    • (R)-but-3-yn-2-ol
    • (2R)-but-3-yn-2-ol
    • (R)-(+)-1-Butyn-3-ol
    • (R)-3-butyn-2-ol
    • (2R)-3-butyn-2-ol
    • 3-Butyn-2-ol, (2R)-
    • (+)-3-butyn-2-ol
    • PubChem20211
    • (R)-(-)-3-butyne-2-ol
    • GKPOMITUDGXOSB-SCSAIBSYSA-N
    • BCP15480
    • DT1685
    • (r)-(+)-alpha-methylpropargyl alcohol
    • FCH1120206
    • OR16943
    • AB0213518
    • C3235
    • MFCD00211237
    • CS-0094046
    • B2909
    • AMY24232
    • A814381
    • AKOS005259799
    • PS-17837
    • A935293
    • DTXSID70274155
    • EN300-84740
    • 42969-65-3
    • BB 0261027
    • F17654
    • (R)-(+)-3-Butyn-2-ol, 98%
    • MDL： MFCD00211237
    • Inchi： 1S/C4H6O/c1-3-4(2)5/h1,4-5H,2H3/t4-/m1/s1
    • InChI Key： GKPOMITUDGXOSB-SCSAIBSYSA-N
    • SMILES： O([H])[C@@]([H])(C#C[H])C([H])([H])[H]
    • BRN： 3587272

Computed Properties

  • Exact Mass: 70.04190
  • Monoisotopic Mass: 70.041865
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 57.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 0.1
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 0.89 g/mL at 25 °C(lit.)
  • Melting Point: -22.07°C (estimate)
  • Boiling Point: 103°C(lit.)
  • Flash Point: Fahrenheit: 78.8 ° f
    Celsius: 26 ° c
  • Refractive Index: n20/D 1.426(lit.)
  • PSA: 20.23000
  • LogP: 0.00040
  • Optical Activity: [α]22/D +45°, neat
  • Solubility: Insoluble
  • Specific Rotation: 46.7 º (neat)

(R)-(+)-3-Butyn-2-ol Security Information

(R)-(+)-3-Butyn-2-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB171882-5 g
(R)-(+)-3-Butyn-2-ol, 98%; .
 42969-65-3 98%
5g
 €441.00 2023-06-23
Chemenu
CM387305-25g
(R)-(+)-3-Butyn-2-ol
 42969-65-3 95%+
25g
 $347 2023-02-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
R160842-250mg
(R)-(+)-3-Butyn-2-ol
 42969-65-3 >98.0%(GC)
250mg
 ¥308.90 2023-09-01
abcr
AB171882-1 g
(R)-(+)-3-Butyn-2-ol, 98%; .
 42969-65-3 98%
1g
 €149.40 2023-06-23
eNovation Chemicals LLC
D588602-25g
(R)-(+)-3-Butyn-2-ol
 42969-65-3 97%
25g
 $350 2024-06-05
eNovation Chemicals LLC
D588602-125g
(R)-(+)-3-Butyn-2-ol
 42969-65-3 97%
125g
 $980 2024-06-05
Chemenu
CM387305-50g
(R)-(+)-3-Butyn-2-ol
 42969-65-3 95%+
50g
 $560 2023-02-02
Enamine
EN300-84740-2.5g
(2R)-but-3-yn-2-ol
 42969-65-3 95.0%
2.5g
 $26.0 2025-02-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
R160842-5G
(R)-(+)-3-Butyn-2-ol
 42969-65-3 >98.0%(GC)
5g
 ¥1813.90 2023-09-01
1PlusChem
1P003CM6-25g
(R)-(+)-3-Butyn-2-ol
 42969-65-3 97.00%
25g
 $220.00 2023-12-17

(R)-(+)-3-Butyn-2-ol Production Method

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:42969-65-3)R-3-丁炔-2-醇
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Amadis Chemical Company Limited
(CAS:42969-65-3)(R)-(+)-3-Butyn-2-ol
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Quantity:100.0g/250.0g
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